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Compound of Interest

Compound Name: Isobutyryl-L-carnitine chloride

Cat. No.: B564712 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of Isobutyryl-L-carnitine chloride, fostering a culture of

safety and environmental responsibility.

Chemical Safety Profile
The Safety Data Sheet (SDS) for Isobutyryl-L-carnitine chloride indicates that the substance

is not classified as hazardous according to the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals. However, adherence to standard laboratory safety

protocols for chemical waste disposal is essential.

Property Value Source

GHS Classification Not classified as hazardous

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

Water Hazard Class 1 (Slightly hazardous for water) [1]

Drain Disposal

Not recommended for

undiluted product or large

quantities

[1]

Step-by-Step Disposal Protocol
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Follow these procedures to ensure the safe and compliant disposal of Isobutyryl-L-carnitine
chloride.

Waste Characterization: Although not classified as hazardous, treat Isobutyryl-L-carnitine
chloride as a chemical waste product. Do not dispose of it in regular trash or down the

drain.[2][3]

Containerization:

Use a designated and appropriate container for the collection of solid Isobutyryl-L-
carnitine chloride waste.[4][5] Ensure the container is clean, dry, and compatible with the

chemical.

The original container may be used if it is in good condition.[5]

Keep the waste container securely closed except when adding waste.[4][5]

Labeling:

Clearly label the waste container with the full chemical name: "Isobutyryl-L-carnitine
chloride".

Include the date when the first waste was added to the container.

Storage and Segregation:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory, at or near the point of generation.[4][5]

While Isobutyryl-L-carnitine chloride is not known to be reactive, it is good practice to

store it separately from incompatible materials such as strong acids, bases, and oxidizing

agents.[5]

Disposal Request:

Once the container is full or has been in the SAA for up to 12 months, contact your

institution's Environmental Health and Safety (EH&S) department or equivalent waste

management service for pickup.[4]
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Do not attempt to transport the waste to a central accumulation area yourself.

Spill Management:

In case of a spill, mechanically pick up the solid material.

Avoid generating dust.

Place the spilled material into a labeled waste container.

Clean the spill area with appropriate materials.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Isobutyryl-L-carnitine chloride.
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Disposal Protocol for Isobutyryl-L-carnitine chloride

Start: 
 Generated Isobutyryl-L-carnitine 

 chloride waste

Is the waste classified as hazardous?

Treat as non-hazardous chemical waste

No (per SDS)

Collect in a designated,
 labeled, and closed container

Store in Satellite Accumulation Area (SAA)

Contact EH&S for pickup

Click to download full resolution via product page

Caption: Disposal workflow for Isobutyryl-L-carnitine chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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